1-[(dimethylamino)sulfonyl]-N-[2-methyl-3-(1-naphthyl)propyl]-3-piperidinecarboxamide

• IUPAC Name: 1-(dimethylsulfamoyl)-N-(2-methyl-3-naphthalen-1-ylpropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H31N3O3S/c1-17(14-19-10-6-9-18-8-4-5-12-21(18)19)15-23-22(26)20-11-7-13-25(16-20)29(27,28)24(2)3/h4-6,8-10,12,17,20H,7,11,13-16H2,1-3H3,(H,23,26)
• InChI Key: NSMQWOMEEYHHBY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC2=CC=CC=C21)CNC(=O)C3CCCN(C3)S(=O)(=O)N(C)C
• Molecular Formula: C22H31N3O3S
• Molecular Weight: 417.6 g/mol

Description

1-[(dimethylamino)sulfonyl]-N-[2-methyl-3-(1-naphthyl)propyl]-3-piperidinecarboxamide is a useful research compound. Its molecular formula is C22H31N3O3S and its molecular weight is 417.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 417.20861303 g/mol and the complexity rating of the compound is 646. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Medical Research and Treatment

Anticoagulant Properties : A study on MD 805, a compound with a piperidine structure similar to the chemical , demonstrated its utility as an anticoagulant. It was compared with heparin in patients with chronic renal failure undergoing maintenance hemodialysis. MD 805 showed no significant increase in platelet factor 4, a common issue with heparin, and exhibited a stable antithrombin effect, proving useful in anticoagulation therapy for patients on hemodialysis (Matsuo et al., 1986).

Cancer Treatment : Research on DACA (N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide), which shares the dimethylamino component, focused on its potential as a DNA-intercalating drug with a dual mode of cytotoxic action involving topoisomerases I and II. It was selected for clinical trials due to promising preclinical activity against solid tumors, highlighting the importance of structural components in developing anticancer therapies (McCrystal et al., 1999).